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Compound of Interest

Compound Name: 2,3-Dimethoxybenzaldehyde

Cat. No.: B126229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of o-Veratraldehyde, also known as

2,3-Dimethoxybenzaldehyde. It details its chemical identity, physical and chemical properties,

and provides insights into its synthesis and applications, with a focus on information relevant to

research and development.

Chemical Identity and Nomenclature
o-Veratraldehyde is an aromatic aldehyde, a derivative of benzaldehyde with two methoxy

groups substituted at the 2 and 3 positions of the benzene ring.

IUPAC Name: 2,3-Dimethoxybenzaldehyde[1][2]

Synonyms: o-Veratraldehyde, 2,3-Dimethoxybenzenecarbaldehyde[2]

CAS Number: 86-51-1[1][2][3]

Molecular Formula: C₉H₁₀O₃[2]

Molecular Weight: 166.17 g/mol [2][3]

The relationship between the IUPAC name and its common synonyms is illustrated in the

diagram below.
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Caption: Relationship between o-Veratraldehyde and its nomenclature.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of o-Veratraldehyde,

crucial for its handling, storage, and application in experimental settings.

Property Value Reference

Physical State
White to brown crystalline

powder
[1]

Melting Point 48-52 °C [1][3]

Boiling Point 137 °C at 12 mmHg [1][3]

255–257 °C at 760 mmHg [2]

Solubility
Slightly soluble in water (~1

g/L at 20°C)
[2]

Soluble in methanol with

almost transparency
[1]

Density 1.13 g/cm³ (solid, estimated) [2]

Vapor Pressure
0.01 mmHg at 25°C

(estimated)
[2]

Flash Point 113 °C (closed cup) [3]

Experimental Protocols: Synthesis of
Veratraldehydes
While specific experimental protocols for the synthesis of o-Veratraldehyde (2,3-
Dimethoxybenzaldehyde) are not detailed in the provided results, methods for the closely

related isomer, Veratraldehyde (3,4-Dimethoxybenzaldehyde), are available and can serve as a

reference. These syntheses often start from vanillin.

General Workflow for Veratraldehyde Synthesis from Vanillin:
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The synthesis of veratraldehyde from vanillin typically involves the methylation of the hydroxyl

group of vanillin. A generalized workflow for this process is depicted below.

Reactants

Reaction Workup & Purification Product
Vanillin

Reaction in Solvent
(e.g., Water, DMF)

Methylating Agent
(e.g., Dimethyl Sulfate)

Base
(e.g., NaOH, K2CO3)

Quenching
Heat

Extraction Drying Distillation or
Crystallization Veratraldehyde

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of veratraldehyde.

Example Protocol for 3,4-Dimethoxybenzaldehyde Synthesis:

A common method for the preparation of 3,4-Dimethoxybenzaldehyde involves the methylation

of vanillin using dimethyl sulfate in the presence of a base.

Reactants: Vanillin, Sodium Hydroxide, Dimethyl Sulfate, Water.

Procedure:

A solution of vanillin in hot water is prepared.

A solution of sodium hydroxide is added to the vanillin mixture.

The mixture is heated, and dimethyl sulfate is added portion-wise while stirring.

The reaction is typically refluxed for a period of time.

After cooling, the crude product is isolated, often by filtration, and washed.
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Further purification can be achieved by recrystallization or distillation under reduced

pressure.

Another described method is the Oppenhauer oxidation of veratryl alcohol to veratraldehyde.[4]

This procedure involves refluxing veratryl alcohol with a hydrogen acceptor like

paraformaldehyde in the presence of a catalyst such as aluminum isopropoxide in a suitable

solvent like toluene.[4]

Applications in Research and Development
o-Veratraldehyde and its isomers are valuable intermediates in organic synthesis.

Pharmaceutical Synthesis: It serves as a precursor for the synthesis of various

pharmaceutical compounds. For instance, veratraldehyde (3,4-isomer) is an intermediate in

the synthesis of drugs such as amiquinsin, prazosin, and verazide.[5]

Antifungal and Antibacterial Activity: 2,3-Dimethoxybenzaldehyde has demonstrated

antifungal activity and antibacterial activity against E. coli and S. aureus.[6] It may act as a

chemosensitizing agent to improve the efficacy of conventional antifungal drugs.[1]

Flavor and Fragrance Industry: The pleasant, woody, vanilla-like odor of veratraldehyde

makes it a popular ingredient in the flavor and fragrance industry.[7]

Organic Synthesis: It is used as a reagent in various organic reactions, including aldol

condensations and the formation of Schiff bases.[2]

Safety and Handling
Hazards: o-Veratraldehyde is a skin and strong eye irritant.[8]

Personal Protective Equipment (PPE): It is recommended to use appropriate PPE, including

gloves, eye protection, and a dust mask when handling the solid compound.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents and strong bases.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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